Cas no 100057-32-7 (2-{bicyclo2.2.1hept-5-en-2-yl}butanoic acid)

• Product Name: 2-{bicyclo2.2.1hept-5-en-2-yl}butanoic acid
• CAS No: 100057-32-7
• MF: C₁₁H₁₆O₂
• MW: 180.243543624878
• CID: 6311157
• PubChem ID: 59748300
• Update Time: 2024-01-14

2-{bicyclo2.2.1hept-5-en-2-yl}butanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-{bicyclo2.2.1hept-5-en-2-yl}butanoic acid
• EN300-1846470
• 100057-32-7
• SCHEMBL11908054
• 2-{bicyclo[2.2.1]hept-5-en-2-yl}butanoic acid

• Inchi： 1S/C11H16O2/c1-2-9(11(12)13)10-6-7-3-4-8(10)5-7/h3-4,7-10H,2,5-6H2,1H3,(H,12,13)
• InChI Key： IVFHJBOEYDBBJD-UHFFFAOYSA-N
• SMILES： OC(C(CC)C1CC2C=CC1C2)=O

Computed Properties

• Exact Mass: 180.115029749g/mol
• Monoisotopic Mass: 180.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acids